molecular formula C20H38NaO7S B8801838 Butanedioic acid, 2-sulfo-, 1,4-dioctyl ester, sodium salt (1:1)

Butanedioic acid, 2-sulfo-, 1,4-dioctyl ester, sodium salt (1:1)

Cat. No. B8801838
M. Wt: 445.6 g/mol
InChI Key: CUOSYYRDANYHTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Butanedioic acid, 2-sulfo-, 1,4-dioctyl ester, sodium salt (1:1) is a useful research compound. Its molecular formula is C20H38NaO7S and its molecular weight is 445.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality Butanedioic acid, 2-sulfo-, 1,4-dioctyl ester, sodium salt (1:1) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Butanedioic acid, 2-sulfo-, 1,4-dioctyl ester, sodium salt (1:1) including the price, delivery time, and more detailed information at info@benchchem.com.

properties

The laxative action is said to result from enhanced penetration of water into the fecal mass in the presence of the wetting agent. ... Action on the intestinal mucosa may contribute to or account for the laxative effect.

Product Name

Butanedioic acid, 2-sulfo-, 1,4-dioctyl ester, sodium salt (1:1)

Molecular Formula

C20H38NaO7S

Molecular Weight

445.6 g/mol

InChI

InChI=1S/C20H38O7S.Na/c1-3-5-7-9-11-13-15-26-19(21)17-18(28(23,24)25)20(22)27-16-14-12-10-8-6-4-2;/h18H,3-17H2,1-2H3,(H,23,24,25);

InChI Key

CUOSYYRDANYHTL-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCOC(=O)CC(C(=O)OCCCCCCCC)S(=O)(=O)O.[Na]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.